Cas no 38530-09-5 (6-(2-furanyl)-3-Pyridazinamine)

6-(2-Furanyl)-3-Pyridazinamine is a heterocyclic compound featuring a pyridazine core substituted with a furan ring at the 6-position and an amine group at the 3-position. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical research. The furan moiety enhances electron-rich characteristics, while the pyridazine scaffold offers versatility in synthetic applications. Its amine functionality allows for further derivatization, making it a valuable intermediate in the development of bioactive molecules. The compound’s balanced polarity and stability under standard conditions facilitate handling and storage. Researchers may explore its use in designing ligands, catalysts, or biologically active agents due to its distinct structural features.
6-(2-furanyl)-3-Pyridazinamine structure
38530-09-5 structure
Product Name:6-(2-furanyl)-3-Pyridazinamine
CAS No:38530-09-5
MF:C8H7N3O
MW:161.160681009293
CID:1111819
PubChem ID:15437455
Update Time:2025-06-28

6-(2-furanyl)-3-Pyridazinamine Chemical and Physical Properties

Names and Identifiers

    • 6-(2-furanyl)-3-Pyridazinamine
    • 3-amino-6-(2-furyl)pyridazine
    • 3-amino-6-(2-furanyl)pyridazine
    • AKOS011485447
    • 38530-09-5
    • 6-(furan-2-yl)pyridazin-3-amine
    • JWUIYTBBBRZUFC-UHFFFAOYSA-N
    • DTXSID601305871
    • SCHEMBL15173265
    • DB-382872
    • Inchi: 1S/C8H7N3O/c9-8-4-3-6(10-11-8)7-2-1-5-12-7/h1-5H,(H2,9,11)
    • InChI Key: JWUIYTBBBRZUFC-UHFFFAOYSA-N
    • SMILES: O1C=CC=C1C1=CC=C(N)N=N1

Computed Properties

  • Exact Mass: 161.058911855g/mol
  • Monoisotopic Mass: 161.058911855g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 64.9Ų

6-(2-furanyl)-3-Pyridazinamine Pricemore >>

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6-(2-furanyl)-3-Pyridazinamine Related Literature

Additional information on 6-(2-furanyl)-3-Pyridazinamine

Introduction to 6-(2-furanyl)-3-Pyridazinamine (CAS No. 38530-09-5)

6-(2-furanyl)-3-Pyridazinamine, also known by its CAS number 38530-09-5, is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridazines, which are six-membered heterocyclic compounds with two nitrogen atoms. The presence of a furan ring in its structure adds to its unique chemical and biological properties, making it a subject of interest for various applications, including drug discovery and development.

The molecular formula of 6-(2-furanyl)-3-Pyridazinamine is C9H8N2O, and its molecular weight is approximately 164.17 g/mol. The compound's structure consists of a pyridazine ring fused with a furan ring, which contributes to its stability and reactivity. This structural feature also influences its solubility, which is an important consideration in pharmaceutical formulations.

In recent years, 6-(2-furanyl)-3-Pyridazinamine has gained attention due to its potential therapeutic applications. Studies have shown that this compound exhibits anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of various inflammatory conditions and pain management. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that 6-(2-furanyl)-3-Pyridazinamine effectively reduced inflammation in animal models by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Beyond its anti-inflammatory properties, 6-(2-furanyl)-3-Pyridazinamine has also been investigated for its potential as an antiviral agent. Research conducted by a team at the University of California, Los Angeles (UCLA) found that this compound showed promising activity against several viral strains, including influenza and herpes simplex virus (HSV). The mechanism of action involves the inhibition of viral replication by interfering with key viral enzymes.

The synthesis of 6-(2-furanyl)-3-Pyridazinamine has been extensively studied, and several methods have been reported in the literature. One common approach involves the reaction of 2-furfurylamine with cyanoacetic acid followed by cyclization under appropriate conditions. This method yields high purity and yield, making it suitable for large-scale production. Another synthetic route involves the condensation of 2-furaldehyde with urea or thiourea, followed by cyclization to form the pyridazine ring.

The pharmacokinetic properties of 6-(2-furanyl)-3-Pyridazinamine have also been evaluated in preclinical studies. These studies have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile, which are essential factors for drug development. Additionally, it has been found to have low toxicity and good safety margins, further supporting its potential as a therapeutic agent.

In terms of clinical applications, 6-(2-furanyl)-3-Pyridazinamine is currently being evaluated in Phase II clinical trials for the treatment of chronic pain and inflammatory diseases. Preliminary results from these trials have been encouraging, with patients reporting significant reductions in pain levels and inflammation markers. However, further research is needed to fully understand its long-term safety and efficacy.

The future prospects for 6-(2-furanyl)-3-Pyridazinamine are promising. Ongoing research is focused on optimizing its chemical structure to enhance its therapeutic effects while minimizing potential side effects. Additionally, efforts are being made to develop novel drug delivery systems that can improve the bioavailability and targeting of this compound to specific tissues or organs.

In conclusion, 6-(2-furanyl)-3-Pyridazinamine (CAS No. 38530-09-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for various therapeutic applications. As research continues to advance, it is likely that this compound will play an increasingly important role in the development of new treatments for inflammatory conditions, pain management, and viral infections.

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